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Compound of Interest

Compound Name: Amyl laurate

Cat. No.: B1219667 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and minimizing environmental impact. This document provides essential, step-by-step

guidance for the proper disposal of amyl laurate, a common ingredient in cosmetics and

flavorings.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle amyl laurate in a well-ventilated

area and wear appropriate personal protective equipment (PPE).[1] This includes chemical-

impermeable gloves, protective clothing, and eye/face protection.[1][2][3] In case of insufficient

ventilation, suitable respiratory equipment should be worn.[2]

In the event of a spill, prevent the substance from entering drains or waterways.[1][2] Absorb

the spilled material with an inert substance like sand, earth, or vermiculite.[2][4] The collected

material should be promptly placed in a suitable, closed container for disposal.[1][4] All sources

of ignition should be removed, and spark-proof tools should be used, as a precautionary

measure.[1]

Step-by-Step Disposal Procedure
The primary recommended method for the disposal of amyl laurate is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] It is

imperative not to discharge amyl laurate into sewer systems, water, foodstuffs, or feed.[1]
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Always consult and adhere to local, state, and federal regulations regarding chemical waste

disposal.[4]

Disposal of Amyl Laurate Waste:

Collection: Collect waste amyl laurate in a suitable, tightly closed, and properly labeled

container.[1][5]

Storage: Store the waste container in a dry, cool, and well-ventilated place, away from

incompatible materials and foodstuff containers.[1]

Professional Disposal: Arrange for the collected waste to be transported to a licensed

chemical disposal facility.[1] The approved disposal methods include:

Chemical Incineration: A chemical incinerator, preferably equipped with an afterburner and

scrubber system, can be used.[4]

Licensed Chemical Destruction Plant: Removal to a facility specifically designed for

chemical destruction is also a suitable option.[1]

Disposal of Contaminated Packaging:

Rinsing: Containers that held amyl laurate can be triple-rinsed (or the equivalent) with a

suitable solvent.[1] The rinsate should be collected and disposed of as chemical waste.

Recycling or Reconditioning: After proper cleaning, the containers may be offered for

recycling or reconditioning.[1]

Landfill Disposal: Alternatively, the packaging can be punctured to render it unusable for

other purposes and then disposed of in a sanitary landfill.[1]

Incineration: For combustible packaging materials, controlled incineration with flue gas

scrubbing is a possible disposal route.[1]

Physical and Chemical Properties of Amyl Laurate
For quick reference, the following table summarizes key quantitative data for amyl laurate.
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Property Value

Specific Gravity 0.850 - 0.870 @ 25°C[3]

Flash Point > 100°C (> 212°F)[3]

Boiling Point 311 - 312°C @ 760 mm Hg[3]

Vapor Pressure 0.001 mmHg @ 25°C (estimated)[3]

Water Solubility 0.01354 mg/L @ 25°C (estimated)[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of amyl
laurate and its containers.
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Figure 1. Decision workflow for the disposal of amyl laurate and its contaminated containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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